3-Methoxy-3-methylazetidine

• IUPAC Name: 3-methoxy-3-methylazetidine
• InChI: InChI=1S/C5H11NO/c1-5(7-2)3-6-4-5/h6H,3-4H2,1-2H3
• InChI Key: NLQOJPCZZYNBFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNC1)OC
• Molecular Formula: C5H11NO
• DSSTOX Substance ID: DTXSID30677289
• Molecular Weight: 101.15 g/mol
• CAS RN: 877665-31-1

Description

3-Methoxy-3-methylazetidine is a chemical compound with the molecular formula C5H11NO. It is often used in various scientific experiments due to its unique properties.

Molecular Structure Analysis

The molecular structure of 3-Methoxy-3-methylazetidine can be represented by the InChI code: 1S/C5H11NO.ClH/c1-5(7-2)3-6-4-5;/h6H,3-4H2,1-2H3;1H. The exact mass of the molecule is 137.06100.

Physical And Chemical Properties Analysis

3-Methoxy-3-methylazetidine is a solid at room temperature. It has a molecular weight of 137.61 g/mol. The compound has a density of 0.9±0.1 g/cm3 and a boiling point of 103.4±33.0 °C at 760 mmHg.

Scientific Research Applications

Synthesis and Chemical Reactions

• 3-Methoxy-3-methylazetidine has been synthesized through a unique aziridine to azetidine rearrangement, demonstrating the synthetic utility of N-alkylidene-(2,3-dibromo-2-methylpropyl)amines. This finding contrasts with the reactivity of closely related N-alkylidene-(2,3-dibromopropyl)amines, providing new insights into reaction mechanisms and potential applications in organic chemistry (Stankovic et al., 2011).

Pharmacology and Drug Design

• 3-Methoxy-3-methylazetidine is related to compounds studied for pharmacological interactions, such as in the context of MDMA and paroxetine interactions. Although not directly about 3-Methoxy-3-methylazetidine, this research highlights the broader chemical family's relevance in pharmacological studies (Farré et al., 2007).

Neuroscience Research

• The compound has been referenced in studies related to neurochemistry, particularly in the measurement of 3‐methoxy‐4‐hydroxyphenylglycol (MHPG) in the brain. This research can provide indirect insights into the neurochemical pathways and reactions in which similar compounds may be involved (Heal, Prow, & Buckett, 1989).

Glycosidase Inhibition

• In the context of glycosidase inhibition, derivatives of azetidine, such as 3-hydroxy-N-methylazetidine-2-carboxylic acid synthesized from d-glucose, have shown significant inhibitory activity against specific enzymes. This suggests potential applications of similar compounds in enzyme inhibition and medicinal chemistry (Lawande et al., 2015).

Cancer Research

• Compounds related to 3-Methoxy-3-methylazetidine have been explored as potential inhibitors of DNA repair enzymes in cancer treatment, highlighting the importance of this chemical class in the development of new anticancer agents (Griffin et al., 1998).

Insecticide Research

• Research on similar oxazolidines in the metabolism within plants and insects highlights the potential application of 3-Methoxy-3-methylazetidine and its derivatives in agricultural and pest control sectors (Fukuto, Shrivastava, & Black, 1972).

Autoimmune Disease Treatment

• Compounds structurally related to 3-Methoxy-3-methylazetidine, such as sphingosine-1-phosphate (S1P) receptor agonists, have been discovered for treating autoimmune diseases, suggesting potential therapeutic applications (Kurata et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).